Cas no 1804144-76-0 (Methyl 2-bromo-4-(3-oxopropyl)benzoate)
Methyl 2-bromo-4-(3-oxopropyl)benzoate is a brominated aromatic ester featuring a reactive 3-oxopropyl substituent, making it a versatile intermediate in organic synthesis. Its key advantages include its well-defined structure, which facilitates precise functionalization in pharmaceutical and agrochemical applications. The bromine atom at the 2-position offers a handle for further cross-coupling reactions, while the 3-oxopropyl group enables additional transformations such as condensation or reduction. This compound is particularly valuable in the synthesis of complex molecules due to its dual reactivity. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.
1804144-76-0 structure
Product Name:Methyl 2-bromo-4-(3-oxopropyl)benzoate
CAS No:1804144-76-0
MF:C11H11BrO3
MW:271.107242822647
CID:4950806
Update Time:2025-10-19
Methyl 2-bromo-4-(3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-(3-oxopropyl)benzoate
-
- Inchi： 1S/C11H11BrO3/c1-15-11(14)9-5-4-8(3-2-6-13)7-10(9)12/h4-7H,2-3H2,1H3
- InChI Key： KYEAOCUCMLVTKK-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OC)C=CC(=C1)CCC=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 230
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4
Methyl 2-bromo-4-(3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013932-250mg |
Methyl 2-bromo-4-(3-oxopropyl)benzoate |
1804144-76-0 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015013932-500mg |
Methyl 2-bromo-4-(3-oxopropyl)benzoate |
1804144-76-0 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015013932-1g |
Methyl 2-bromo-4-(3-oxopropyl)benzoate |
1804144-76-0 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Methyl 2-bromo-4-(3-oxopropyl)benzoate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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